BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 2-
(Phenylsulfonyl)acetophenone (CAS 3406-03-9)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-(Phenylsulfonyl)acetophenone

Cat. No.: B1293529

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Phenylsulfonyl)acetophenone,
a versatile organic compound with potential applications in medicinal chemistry and drug
discovery. This document details its physicochemical properties, synthesis, and potential
biological activities, supported by experimental methodologies and visual workflows.

Physicochemical Properties

2-(Phenylsulfonyl)acetophenone, also known as phenacyl phenyl sulfone, is a white to off-
white crystalline solid.[1] Its core structure features a phenylsulfonyl group attached to an
acetophenone moiety. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-(Phenylsulfonyl)acetophenone
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Property Value Reference(s)
CAS Number 3406-03-9 [1]
Molecular Formula C14H1203S [1]
Molecular Weight 260.31 g/mol [1]
Melting Point 93-95 °C [2]
Boiling Point Not available

White to off-white crystalline
Appearance . [1]

solid

N Soluble in many organic

Solubility

solvents

Phenacyl phenyl sulfone, 2-
Synonyms Oxo-2-phenylethyl phenyl

sulfone

Synthesis and Experimental Protocols

The synthesis of 2-(Phenylsulfonyl)acetophenone can be achieved through the nucleophilic

substitution reaction of a phenacyl halide with a sulfinate salt. A common and effective method

involves the reaction of phenacyl bromide with sodium benzenesulfinate.

Synthesis Workflow

The overall synthetic workflow is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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